Cas no 167546-09-0 (Phenol, 2-(2,3-dihydro-1H-indol-3-yl)-)
167546-09-0 structure
Product Name:Phenol, 2-(2,3-dihydro-1H-indol-3-yl)-
CAS No:167546-09-0
MF:C14H13NO
MW:211.259123563766
CID:1355589
PubChem ID:21831947
Update Time:2025-04-20
Phenol, 2-(2,3-dihydro-1H-indol-3-yl)- Chemical and Physical Properties
Names and Identifiers
-
- Phenol, 2-(2,3-dihydro-1H-indol-3-yl)-
- 2-(2,3-dihydro-1H-indol-3-yl)phenol
- DTXSID40618608
- 167546-09-0
- SCHEMBL8493961
-
- Inchi: 1S/C14H13NO/c16-14-8-4-2-6-11(14)12-9-15-13-7-3-1-5-10(12)13/h1-8,12,15-16H,9H2
- InChI Key: YTGAOQDFKUBNCZ-UHFFFAOYSA-N
- SMILES: OC1C=CC=CC=1C1C2C=CC=CC=2NC1
Computed Properties
- Exact Mass: 211.09979
- Monoisotopic Mass: 211.099714038g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 16
- Rotatable Bond Count: 1
- Complexity: 243
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3
- Topological Polar Surface Area: 32.3Ų
Experimental Properties
- PSA: 32.26
Phenol, 2-(2,3-dihydro-1H-indol-3-yl)- Related Literature
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
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Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
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